Urea, N,N''-1,6-hexanediylbis[N'-[3-(dimethylamino)propyl]-

• CAS No.: 67879-04-3
• Molecular Formula: C18H40N6O2
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 1-[3-(dimethylamino)propyl]-3-[6-[3-(dimethylamino)propylcarbamoylamino]hexyl]urea
• InChI: InChI=1S/C18H40N6O2/c1-23(2)15-9-13-21-17(25)19-11-7-5-6-8-12-20-18(26)22-14-10-16-24(3)4/h5-16H2,1-4H3,(H2,19,21,25)(H2,20,22,26)
• InChI Key: MBHYWHTXOFGZHE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC(=O)NCCCCCCNC(=O)NCCCN(C)C

Description

Urea, N,N''-1,6-hexanediylbis[N'-[3-(dimethylamino)propyl]- is a useful research compound. Its molecular formula is C18H40N6O2 and its molecular weight is 372.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

204.3 g of dimethylaminopropylamine are added dropwise to a solution of 168.2 g of hexamethylene diisocyanate in 100 ml of methylene chloride and the mixture is refluxed overnight, in the process of which crystals precipitate. The crystals are filtered with suction at room temperature, washed with CH2Cl2 and dried. Recrystallisation from a mixture of 1000 ml of acetone and 800 ml of ethanol yields 221.0 g (59.3%) of product with a melting point of 159° C. Tritration: 2 equivalents=376.7 g (theory 372.6 g).